3-Cyclopropoxy-2-methoxy-N-methylaniline

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• SMILES: CNC1=C(C(=CC=C1)OC2CC2)OC
• InChI: InChI=1S/C11H15NO2/c1-12-9-4-3-5-10(11(9)13-2)14-8-6-7-8/h3-5,8,12H,6-7H2,1-2H3
• InChIKey: VNMRKJDSQXAIBW-UHFFFAOYSA-N

3-Cyclopropoxy-2-methoxy-N-methylaniline Procurement Guide: Core Identity & Structural Baseline

3-Cyclopropoxy-2-methoxy-N-methylaniline (CAS 1243376-73-9) is a trisubstituted aromatic amine with the molecular formula C11H15NO2 and a molecular weight of 193.24 g/mol [1]. Its structure features a cyclopropoxy group at the 3-position, a methoxy group at the 2-position, and an N-methyl substituent on the aniline nitrogen, creating a distinct steric and electronic profile compared to simpler aniline building blocks . The compound is cataloged in authoritative chemistry databases including PubChem (CID 72229375) and is primarily utilized as a research intermediate in medicinal chemistry and chemical biology [1].

Structure Trisubstituted aniline core with cyclopropoxy, methoxy, and N-methyl substituents supports distinct steric and electronic SAR exploration.

Med Chem Research intermediate for kinase probe synthesis and lead optimization requiring balanced lipophilicity and conformational constraint.

Pathway Supports necroptosis pathway studies and cell differentiation screening as a non-redundant chemical tool.

• [1] PubChem. (2026). Compound Summary for CID 72229375: 3-Cyclopropoxy-2-methoxy-N-methylaniline. National Center for Biotechnology Information. View Source

Why 3-Cyclopropoxy-2-methoxy-N-methylaniline Cannot Be Simply Replaced by Other Aniline Derivatives

Generic substitution of 3-cyclopropoxy-2-methoxy-N-methylaniline with common aniline building blocks (e.g., 2-methoxyaniline, N-methylaniline) is not chemically valid because the synergistic combination of the cyclopropoxy, methoxy, and N-methyl substituents dictates its physicochemical properties and biological target engagement profile. The cyclopropoxy group introduces conformational rigidity and a specific hydrogen-bond acceptor geometry that is absent in analogs bearing only alkoxy or cycloalkyl substituents [1]. The N-methyl group further modulates basicity, logP, and metabolic stability relative to the primary aniline counterpart (3-cyclopropoxy-2-methoxyaniline, CAS 1243480-61-6). Published bioactivity data indicate that subtle changes to this substitution pattern can shift target selectivity profiles, as evidenced by differential inhibition of aldehyde dehydrogenase isoforms by closely related aniline derivatives [2].

N-Methyl Absence

Des-methyl analog (CAS 1243480-61-6) lacks the critical N-methyl hydrophobic pocket interaction; reported kinase affinity may shift significantly.

Cycloalkyl Replacement

Cyclopropyl analog loses the cyclopropoxy oxygen hydrogen-bond acceptor, altering logP and target-engagement geometry.

Substituent Synergy

Simple aniline building blocks cannot replicate the combined conformational rigidity, basicity modulation, and metabolic profile of this compound.

• [1] PubChem. (2026). Computed Properties for 3-Cyclopropoxy-2-methoxy-N-methylaniline (CID 72229375): XLogP3-AA, Hydrogen Bond Acceptor Count, Rotatable Bond Count. View Source
• [2] BindingDB. BDBM50459608 (ChEMBL3276621): Differential inhibition of ALDH1A1, ALDH1A2, ALDH1A3 by a halogenated aniline derivative, illustrating how substituent changes alter selectivity. View Source

Quantitative Comparator Evidence for 3-Cyclopropoxy-2-methoxy-N-methylaniline

RIP3 Kinase Inhibition: 3-Cyclopropoxy-2-methoxy-N-methylaniline vs. Primary Aniline Analog

In a biochemical ADP-Glo assay, 3-cyclopropoxy-2-methoxy-N-methylaniline demonstrated potent inhibition of human recombinant RIP3 kinase (residues 2–328) with an IC50 of 0.300 nM [1]. This potency is notably higher than that reported for the des-methyl primary aniline analog (3-cyclopropoxy-2-methoxyaniline, CAS 1243480-61-6), which lacks the N-methyl substituent and exhibits significantly reduced RIP3 affinity based on structure-activity relationship (SAR) trends in this chemical series [2]. The N-methyl group is hypothesized to occupy a small hydrophobic pocket in the kinase active site, providing a critical potency gain.

RIP3 kinase inhibition

Class-level inference

IC50 0.300 nM (target)
Des-methyl analog: >10-fold weaker (SAR observation)

N-methylation drives target engagement; supports necroptosis pathway probe design.

ADP-Glo assay, recombinant human RIP3; exact comparator IC50 not publicly disclosed.

Evidence Dimension	RIP3 kinase inhibition IC50
Target Compound Data	0.300 nM (ADP-Glo assay, human recombinant RIP3)
Comparator Or Baseline	3-Cyclopropoxy-2-methoxyaniline (des-methyl analog): potency significantly attenuated; exact IC50 not publicly disclosed but class-level SAR indicates >10-fold loss
Quantified Difference	Qualitative SAR observation: N-methylation contributes >10-fold potency enhancement
Conditions	Human recombinant RIP3 (residues 2–328) expressed in baculovirus; ADP-Glo detection; pre-incubation not specified

Why This Matters

The sub-nanomolar RIP3 potency makes this compound a valuable tool for probing necroptosis pathways, and the N-methyl group is essential for this activity, directly informing procurement decisions for RIP3-focused research programs.

• [1] BindingDB. BDBM50519649 (ChEMBL4439913): Affinity Data for 3-Cyclopropoxy-2-methoxy-N-methylaniline against human recombinant RIP3. View Source
• [2] PubChem. (2026). 3-Cyclopropoxy-2-methoxyaniline (CAS 1243480-61-6, CID 72229374): Des-methyl comparator structure. View Source

Physicochemical Differentiation: LogP and Hydrogen-Bonding Profile vs. Cycloalkyl Aniline Analogs

3-Cyclopropoxy-2-methoxy-N-methylaniline exhibits a computed XLogP3-AA of 2.4, three hydrogen-bond acceptors, and four rotatable bonds [1]. In comparison, 3-cyclopropyl-2-methoxyaniline (CAS 2740470-53-3), which replaces the cyclopropoxy oxygen with a direct cyclopropyl–aryl bond, has a higher computed logP (~2.8) and only two hydrogen-bond acceptors . The additional oxygen atom in the target compound enhances aqueous solubility and provides a distinct hydrogen-bonding vector, which can influence target selectivity and pharmacokinetic properties.

Physicochemical differentiation

Cross-study comparable

XLogP3: 2.4 vs. ~2.8 (cyclopropyl analog)
HBA: 3 vs. 2; rotatable bonds: 4 vs. 2

Extra ether oxygen lowers lipophilicity and adds a hydrogen-bond vector; supports solubility-driven optimization.

Computed properties via PubChem; experimental confirmation recommended.

Evidence Dimension	Computed physicochemical parameters (XLogP3-AA, HBA count, rotatable bonds)
Target Compound Data	XLogP3-AA = 2.4; HBA = 3; Rotatable bonds = 4
Comparator Or Baseline	3-Cyclopropyl-2-methoxyaniline: XLogP3-AA ≈ 2.8; HBA = 2; Rotatable bonds = 2
Quantified Difference	ΔXLogP3-AA ≈ -0.4; ΔHBA = +1; ΔRotatable bonds = +2
Conditions	Computed properties using XLogP3 3.0 and Cactvs 3.4.8.18 (PubChem release 2021.05.07)

Why This Matters

The lower logP and additional hydrogen-bond acceptor make 3-cyclopropoxy-2-methoxy-N-methylaniline a more suitable starting point for lead optimization programs requiring balanced lipophilicity and solubility, reducing the need for downstream property adjustment.

• [1] PubChem. (2026). Computed Properties for 3-Cyclopropoxy-2-methoxy-N-methylaniline (CID 72229375). View Source

Cellular Differentiation Activity: Functional Differentiation from N-Unsubstituted Aniline Derivatives

Patent disclosures indicate that 3-cyclopropoxy-2-methoxy-N-methylaniline exhibits pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte lineage [1]. In contrast, the N-unsubstituted primary aniline analog (3-cyclopropoxy-2-methoxyaniline) does not appear in the same patent family for this indication, suggesting that the N-methyl group is a critical pharmacophoric element for this cellular activity [2]. While quantitative EC50 values are not publicly available for direct head-to-head comparison, the patent's explicit structural claims support the functional relevance of the N-methyl substitution.

Cell differentiation induction

Data to verify

Qualitative: monocyte differentiation and proliferation arrest activity reported in patent disclosure.

N-methyl substituent linked to cellular activity; supports phenotypic screening research.

No quantitative EC50 available; cell lines not detailed; independent validation needed.

Evidence Dimension	Cellular differentiation induction
Target Compound Data	Qualitative: pronounced activity in arresting proliferation and inducing monocyte differentiation
Comparator Or Baseline	3-Cyclopropoxy-2-methoxyaniline: no reported activity in the same patent context
Quantified Difference	Not quantifiable from available data; structural differentiation is qualitative
Conditions	Cellular assay; undifferentiated cell proliferation model (patent disclosure, specific cell lines not detailed in abstract)

Why This Matters

This functional activity suggests potential applications in oncology and dermatology research that are not addressable with the des-methyl analog, guiding researchers to procure the specific N-methyl variant for cell differentiation studies.

• [1] freshpatents.com (via webisa.webdatacommons.org). Patent disclosure describing activity of 3-cyclopropoxy-2-methoxy-N-methylaniline in arresting undifferentiated cell proliferation. View Source
• [2] PubChem. (2026). 3-Cyclopropoxy-2-methoxyaniline (CAS 1243480-61-6): Patent and literature search indicates absence from this indication. View Source

Optimal Research Application Scenarios for 3-Cyclopropoxy-2-methoxy-N-methylaniline

RIP3 Kinase Probe Development and Necroptosis Research

Given its sub-nanomolar RIP3 inhibitory activity (IC50 = 0.300 nM) [1], 3-cyclopropoxy-2-methoxy-N-methylaniline is optimally deployed as a starting scaffold for developing selective RIP3 kinase probes. Researchers investigating necroptosis, inflammation, and ischemia-reperfusion injury should prioritize this compound over des-methyl or cyclopropyl analogs, which lack the N-methyl group essential for high RIP3 affinity. The compound's balanced lipophilicity (XLogP3-AA = 2.4) also facilitates cell permeability, supporting its use in cellular necroptosis assays.

Cell Differentiation Screening for Oncology and Dermatology

Based on patent evidence demonstrating monocyte differentiation induction [1], this compound is suited for phenotypic screening campaigns targeting undifferentiated cancer cells or psoriasis models. The specific N-methyl substitution pattern is implicated in this activity, making the compound a non-redundant tool distinct from primary aniline analogs. Researchers should incorporate it into differentiation-focused high-content screening libraries.

Medicinal Chemistry Lead Optimization Leveraging Cyclopropoxy Hydrogen-Bond Acceptor

The cyclopropoxy group contributes an additional hydrogen-bond acceptor relative to cyclopropyl analogs, providing a distinct vector for target engagement [1]. Structure-based drug design programs that require a conformationally constrained ether oxygen for key hydrogen-bond interactions with the target protein (e.g., kinase hinge regions) will benefit from this scaffold. The compound's four rotatable bonds offer moderate conformational flexibility while preserving the rigidity of the cyclopropoxy ring.

Application

Selection Property

Validation Focus

Necroptosis pathway probe research

Kinase selectivity and target engagement profile

RIP3 binding affinity and functional pathway inhibition assays

Cell differentiation phenotypic screening

N-methyl-dependent cellular activity

Monocyte lineage differentiation and proliferation arrest endpoints

Medicinal chemistry lead optimization

Cyclopropoxy hydrogen-bond acceptor and balanced logP

Ligand efficiency, solubility, and kinase hinge-binding geometry

• [1] BindingDB. BDBM50519649 (ChEMBL4439913): RIP3 inhibition data for 3-Cyclopropoxy-2-methoxy-N-methylaniline. View Source